Cas no 32692-19-6 (5-Nitroindoline)

5-Nitroindoline is a nitro-substituted indoline derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring a nitro group at the 5-position of the indoline scaffold, makes it valuable for constructing more complex heterocyclic compounds. The nitro group enhances reactivity, facilitating further functionalization through reduction or substitution reactions. This compound is particularly useful in the development of agrochemicals, dyes, and bioactive molecules due to its stable yet modifiable framework. High purity grades ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and heat.

5-Nitroindoline structure

Product Name:5-Nitroindoline

CAS No:32692-19-6

MF:C₈H₈N₂O₂

MW:164.161321640015

MDL:MFCD00005709

CID:53934

PubChem ID:36219

Update Time:2025-10-29

5-Nitroindoline Chemical and Physical Properties

Names and Identifiers

- 5-Nitroindoline
- 2,3-Dihydro-5-nitro-(1H)-indole
- 5-Nitro-2,3-dihydro-1H-indole
- Indolin-5-amine hydrochloride
- 1H-Indole,2,3-dihydro-5-nitro
- 2,3-dihydro-5-nitro-1H-indole
- 5-nitro-2,3-dihydro-indole
- 5-Nitro-2,3-Dihydroindole
- 5-Nitro-indolin
- EINECS 251-158-4
- INDOLINE,5-NITRO
- 2,3-dihydro-5-nitroindole
- A5843
- AC-27811
- 5-nitroindolin
- SY009291
- AO-080/43377997
- 5-Nitroindoline, 97%
- DTXSID00186358
- UNII-MFF83KNW93
- NS00015937
- CS-W001976
- SCHEMBL200716
- BRN 0156653
- SB36608
- MFCD00005709
- DS-1842
- SCHEMBL3922801
- NSC-61445
- HMS3088A19
- 5-nitro indoline
- INDOLINE, 5-NITRO-
- SMR001559287
- Oprea1_631752
- 1H-Indole, 2,3-dihydro-5-nitro-
- InChI=1/C8H8N2O2/c11-10(12)7-1-2-8-6(5-7)3-4-9-8/h1-2,5,9H,3-4H
- CHEMBL165264
- AKOS001200764
- BCP28095
- PS-6052
- Z164670592
- MFF83KNW93
- N-3414
- SR-01000400079
- CCRIS 3306
- NSC 61445
- 32692-19-6
- HMS559C20
- Maybridge1_006224
- SR-01000400079-1
- MLS002693330
- BP-12507
- FT-0620710
- EN300-23647
- AM85726
- NSC61445
- DTXCID10108849
- STK371990
- 5-20-06-00253 (Beilstein Handbook Reference)
- DB-007098
- ALBB-010335
- MDL： MFCD00005709
- Inchi： 1S/C8H8N2O2/c11-10(12)7-1-2-8-6(5-7)3-4-9-8/h1-2,5,9H,3-4H2
- InChI Key： WJQWYAJTPPYORB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)CCN2)=O

Computed Properties

Exact Mass: 164.05900
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 57.8Å²

Experimental Properties

Color/Form: Red to orange crystals
Melting Point: 92-94 °C (lit.)
Boiling Point: 324.4°C at 760 mmHg
PSA: 57.85000
LogP: 2.22400
Solubility: Not determined

5-Nitroindoline Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S37/39
RTECS：NM1930000
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

5-Nitroindoline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitroindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-YU379-1g	5-Nitroindoline	32692-19-6	97%	1g	52.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-YU379-5g	5-Nitroindoline	32692-19-6	97%	5g	194.0CNY	2021-08-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	130214-5G	5-Nitroindoline	32692-19-6	97%	5G	696.51	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	130214-25G	5-Nitroindoline	32692-19-6	97%	25G	4172.55	2021-05-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0123-5g	5-Nitro-2,3-dihydro-1H-indole	32692-19-6	97%	5g	212.01CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0123-25g	5-Nitro-2,3-dihydro-1H-indole	32692-19-6	97%	25g	720.84CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0123-100g	5-Nitro-2,3-dihydro-1H-indole	32692-19-6	97%	100g	1823.29CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0123-500g	5-Nitro-2,3-dihydro-1H-indole	32692-19-6	97%	500g	8141.21CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N830584-100g	5-Nitroindoline	32692-19-6	97%	100g	1,789.20	2021-05-17
Matrix Scientific	006986-250mg	2,3-Dihydro-5-nitro-(1H)-indole, 97%	32692-19-6	97%	250mg	$10.00	2023-09-09

5-Nitroindoline Production Method

5-Nitroindoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:32692-19-6)5-Nitroindoline

Order Number:A5843

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):178.0

Email:sales@amadischem.com

Product Official Link

5-Nitroindoline Related Literature

1. Experimental and theoretical studies on solvation in aqueous solutions of ionic liquids carrying different side chains: the n-butyl-group versus the methoxyethyl group

Jéssica C. de Jesus,Paulo A. R. Pires,Rizwana Mustafa,Naheed Riaz,Omar A. El Seoud RSC Adv. 2017 7 15952
2. Using weak interactions to control C–H mono-nitration of indolines

Anima Bose,Prasenjit Mal Chem. Commun. 2017 53 11368
3. Measurement of the hydrogen bond acceptance of ionic liquids and green solvents by the 19F solvatomagnetic comparison method

Christian Laurence,Sergui Mansour,Daniela Vuluga,Julien Legros Green Chem. 2021 23 1816
4. To gel or not to gel: correlating molecular gelation with solvent parameters

Y. Lan,M. G. Corradini,R. G. Weiss,S. R. Raghavan,M. A. Rogers Chem. Soc. Rev. 2015 44 6035
5. Colorimetric anion sensor based on receptor having indole- and thiourea-binding sites

M. G. Murali,K. A. Vishnumurthy,Sindhu Seethamraju,Praveen C. Ramamurthy RSC Adv. 2014 4 20592

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

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